Cas no 62473-05-6 (5H-Thiazolo[2,3-b]quinazoline-3,5(2H)-dione)

• Product Name: 5H-Thiazolo[2,3-b]quinazoline-3,5(2H)-dione
• CAS No: 62473-05-6
• MF: C₁₀H₆N₂O₂S
• MW: 218.231840610504
• CID: 443621
• PubChem ID: 11481368
• Update Time: 2025-04-19

5H-Thiazolo[2,3-b]quinazoline-3,5(2H)-dione Chemical and Physical Properties

Names and Identifiers

• 5H-Thiazolo[2,3-b]quinazoline-3,5(2H)-dione
• [1,3]thiazolo[2,3-b]quinazoline-3,5-dione
• DTXSID50467260
• 62473-05-6

• Inchi： 1S/C10H6N2O2S/c13-8-5-15-10-11-7-4-2-1-3-6(7)9(14)12(8)10/h1-4H,5H2
• InChI Key： KPFKSIPWGCVJKX-UHFFFAOYSA-N
• SMILES： S1CC(N2C(C3C=CC=CC=3N=C12)=O)=O

Computed Properties

• Exact Mass: 218.01508
• Monoisotopic Mass: 218.01499861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75Ų

Experimental Properties

• PSA: 49.74